Cas no 923258-30-4 (2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide)

• Product Name: 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide
• CAS No: 923258-30-4
• MF: C₂₂H₂₄BrN₅O
• MW: 454.362863540649
• CID: 6382412
• PubChem ID: 18566728
• Update Time: 2025-06-14

2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide
• 2-bromo-N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)benzamide
• F2077-0891
• AKOS002054774
• 2-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)benzamide
• 923258-30-4

• Inchi： 1S/C22H24BrN5O/c1-4-28(5-2)20-14-15(3)24-22(27-20)26-17-12-10-16(11-13-17)25-21(29)18-8-6-7-9-19(18)23/h6-14H,4-5H2,1-3H3,(H,25,29)(H,24,26,27)
• InChI Key： OGOGGYSSCWMPAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC(=CC=1)NC1=NC(C)=CC(=N1)N(CC)CC)=O

Computed Properties

• Exact Mass: 453.11642g/mol
• Monoisotopic Mass: 453.11642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide

Comprehensive Overview of 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 923258-30-4)

The compound 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 923258-30-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzamide moieties, exhibits potential applications in drug discovery and development. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel therapeutic agents.

One of the key features of 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide is its diethylamino substituent, which contributes to its solubility and bioavailability. The presence of a bromo group further enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the demand for highly selective kinase inhibitors has surged, driven by the need for more effective and less toxic cancer treatments. 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide has been investigated for its ability to modulate specific kinase pathways, offering promising results in preclinical studies. Its structure-activity relationship (SAR) is a focal point for chemists aiming to optimize its efficacy and reduce off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rising prevalence of conditions such as Alzheimer's and Parkinson's, researchers are exploring molecules that can target aberrant protein aggregation or oxidative stress. The pyrimidine core of this compound has been linked to neuroprotective properties, making it a candidate for further investigation in this field.

From a synthetic perspective, 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide presents both challenges and opportunities. Its multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advances in green chemistry have also prompted researchers to explore more sustainable methods for producing such complex molecules, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

The compound's physicochemical properties, including its melting point, solubility, and stability, are critical for its practical application. These parameters are often optimized during the drug development process to ensure compatibility with various delivery systems. For instance, improving its aqueous solubility could enhance its bioavailability, a common hurdle in the development of orally administered drugs.

In the context of personalized medicine, 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide could play a role in tailoring treatments to individual genetic profiles. The growing emphasis on precision oncology has led to increased scrutiny of molecules that can target specific genetic mutations, and this compound's mechanism of action aligns well with this paradigm.

Furthermore, the compound's potential as a research tool cannot be overlooked. It serves as a valuable probe for studying kinase signaling pathways and other biochemical processes. Its use in high-throughput screening assays has enabled the identification of novel drug candidates, underscoring its importance in early-stage drug discovery.

As the pharmaceutical industry continues to evolve, the demand for innovative compounds like 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide is expected to grow. Its unique structure and multifaceted applications make it a compelling subject for ongoing research. Future studies may explore its potential in combination therapies or its utility in treating other diseases beyond oncology and neurodegeneration.

In summary, 2-bromo-N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)benzamide (CAS No. 923258-30-4) represents a promising avenue for scientific exploration. Its diverse applications, from kinase inhibition to neuroprotection, highlight its versatility and potential impact on modern medicine. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.